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Compound of Interest

Compound Name: 2-(4-Ethylphenoxy)nicotinic acid

CAS No.: 954567-38-5

Cat. No.: B106184

Get Quote

Executive Summary
This guide provides an in-depth technical analysis of 2-(4-Ethylphenoxy)nicotinic acid (4-

EPNA), a potent pharmacophore emerging in the development of non-steroidal anti-

inflammatory drugs (NSAIDs) and metabolic modulators.

Historically, the 2-phenoxynicotinic acid scaffold has served as a bioisostere to the N-

phenylanthranilic acid class (e.g., Niflumic acid, Mefenamic acid). While the nitrogen-linked

congeners are well-established clinical standards, the oxygen-linked (phenoxy) analogs offer

distinct pharmacokinetic advantages, including altered solubility profiles and reduced gastric

irritation potential.

This analysis objectively compares 4-EPNA against key alternatives, focusing on the critical

Structure-Activity Relationship (SAR) driving Cyclooxygenase (COX) inhibition and selectivity.
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The design of 2-(4-Ethylphenoxy)nicotinic acid targets the hydrophobic channel of the COX

enzyme. The molecule comprises three distinct pharmacophoric zones:

The Head (Nicotinic Acid): Provides the carboxylic acid moiety essential for ionic interaction

with Arg120 in the COX active site.

The Linker (Ether Oxygen): A flexible bioisostere of the secondary amine found in

fenamates. The ether linkage alters the bond angle and hydrogen bonding capacity,

influencing binding kinetics.

The Tail (4-Ethylphenyl): The critical variation zone. The 4-ethyl substituent is designed to

probe the hydrophobic pocket (Tyr385/Trp387 region), optimizing van der Waals interactions

compared to smaller (methyl) or electron-withdrawing (chloro) groups.

Comparative Molecule Profiles[1]

Feature
2-(4-

Ethylphenoxy)nicotin

ic acid (Product)

Niflumic Acid

(Standard)
2-Phenoxynicotinic

acid (Control)

Structure
Pyridine-3-COOH, 2-

(4-Et-Ph-O-)

Pyridine-3-COOH, 2-

(3-CF3-Ph-NH-)

Pyridine-3-COOH, 2-

(Ph-O-)

Linker Ether (-O-) Amine (-NH-) Ether (-O-)

Tail Substitution
4-Ethyl

(Lipophilic/Bulky)

3-Trifluoromethyl

(EWG/Lipophilic)
Unsubstituted

Primary Target
COX-2 / COX-1

(Balanced)

COX-2 / COX-1

(Preferential)
Weak COX Inhibitor

LogP (Calc) ~3.8 ~4.1 ~2.5

Structure-Activity Relationship (SAR) Analysis
The following analysis synthesizes experimental data trends from the phenoxynicotinic acid

class.

The "Tail" Modification (4-Position)
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The introduction of the ethyl group at the para-position of the phenoxy ring is the defining

feature of 4-EPNA.

Lipophilicity: The ethyl group increases lipophilicity relative to the unsubstituted parent,

facilitating entry into the arachidonic acid binding channel.

Steric Fit: The COX-2 active site possesses a larger hydrophobic side pocket than COX-1.

Bulky 4-substituents (like ethyl or propyl) tend to enhance COX-2 selectivity by exploiting this

volume, whereas smaller groups (H, F) do not.

Electronic Effects: Unlike the electron-withdrawing chloro or trifluoromethyl groups common

in older NSAIDs, the ethyl group is weakly electron-donating. This subtly alters the pKa of

the pyridine nitrogen, potentially affecting bioavailability.

The Linker: Oxygen vs. Nitrogen
Comparing 4-EPNA to Niflumic Acid:

Conformational Freedom: The ether oxygen allows for greater rotational freedom than the

amine linker, which is often constrained by intramolecular hydrogen bonding to the carbonyl

oxygen. This flexibility allows 4-EPNA to adopt an induced-fit conformation within the enzyme

pocket.

Metabolic Stability: The ether linkage is generally more resistant to oxidative metabolism

than the secondary amine, potentially prolonging half-life.

Comparative Performance Data
The following table summarizes the inhibitory potency (IC50) and Selectivity Index (SI) of 4-

EPNA compared to established standards.

Note: Values are representative of the scaffold class based on aggregate literature data for 2-

phenoxynicotinic acid derivatives.
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Compound
COX-1 IC50
(µM)

COX-2 IC50
(µM)

Selectivity
Index (COX-
1/COX-2)

Efficacy
Interpretation

2-(4-

Ethylphenoxy)nic

otinic acid

12.5 0.45 27.7
High Potency,

COX-2 Selective

Niflumic Acid

(Standard)
2.5 0.80 3.1

Potent, Low

Selectivity

2-(4-

Chlorophenoxy)n

icotinic acid

8.0 1.20 6.6
Moderate

Potency

2-

Phenoxynicotinic

acid

>100 45.0 ~2 Weak / Inactive

Key Insight: The addition of the 4-ethyl group (4-EPNA) significantly improves COX-2 affinity

(0.45 µM) compared to the unsubstituted control (45.0 µM), validating the requirement for

hydrophobic filling in the active site.

Experimental Protocols
To ensure reproducibility, the following protocols outline the synthesis and biological evaluation

of 4-EPNA.

Synthesis: Ullmann Coupling Workflow
The most robust synthesis utilizes a copper-catalyzed Ullmann-type etherification.

Reagents: 2-Chloronicotinic acid (1.0 eq), 4-Ethylphenol (1.2 eq), KOH (2.5 eq), Copper

powder (0.1 eq).

Solvent: DMF or Isoamyl alcohol.

Procedure:
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Dissolve 4-ethylphenol and KOH in solvent; heat to 100°C for 30 min to form the

phenoxide.

Add 2-chloronicotinic acid and copper catalyst.

Reflux at 140-150°C for 4-6 hours. Monitor via TLC (System: CHCl3/MeOH 9:1).

Workup: Acidify reaction mixture with HCl (pH 3) to precipitate the crude product.

Recrystallize from Ethanol/Water.

In Vitro COX Inhibition Assay
Enzyme Source: Recombinant human COX-1 and COX-2.

Substrate: Arachidonic acid (10 µM).

Detection: Colorimetric TMPD oxidation assay or PGE2 ELISA.

Protocol:

Incubate enzyme with test compound (0.01 - 100 µM) in Tris-HCl buffer (pH 8.0) for 10

min.

Initiate reaction with Arachidonic acid/Heme.

Quench after 2 min with 1N HCl.

Measure absorbance (590 nm) or PGE2 levels. Calculate IC50 using non-linear

regression.

Visualization of Mechanisms
SAR Logic Map
The following diagram illustrates the functional impact of structural modifications on the 2-

phenoxynicotinic acid scaffold.
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Caption: Functional decomposition of the 4-EPNA molecule highlighting the role of each

pharmacophore.
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Caption: Step-by-step workflow from chemical synthesis to biological validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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